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Compound of Interest

Compound Name: 1-Bromo-4-tert-butylbenzene

Cat. No.: B1210543 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-4-tert-butylbenzene
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 1-Bromo-4-tert-butylbenzene, a common intermediate in organic

synthesis. Adherence to these protocols is critical for ensuring laboratory safety and

operational integrity.

Chemical Identifier:

Name: 1-Bromo-4-tert-butylbenzene

CAS Number: 3972-65-4

Molecular Formula: C₁₀H₁₃Br

Hazard Summary: This chemical is considered hazardous and is classified as causing skin

irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation.

[1][2]
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The following table summarizes the required personal protective equipment for handling 1-
Bromo-4-tert-butylbenzene. A site-specific risk assessment may necessitate additional

protection.

PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[3] A face shield may

be required for splash hazards.

To protect eyes from splashes

and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Thicker gloves

(≥3 mm) are recommended

where there is a risk of

abrasion or puncture.[4]

To prevent skin contact and

absorption. This compound

can cause skin irritation.[1][4]

Body Protection

A flame-resistant lab coat worn

over personal clothing that

covers the legs. A PVC apron

is also recommended.[4]

To protect the skin from

accidental spills and

contamination.

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood to prevent

inhalation of vapors.[3] If a

fume hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

To prevent respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
Strict adherence to the following experimental workflow is mandatory when working with 1-
Bromo-4-tert-butylbenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1210543?utm_src=pdf-body
https://www.benchchem.com/product/b1210543?utm_src=pdf-body
https://www.guidechem.com/msds/3972-65-4.html
https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC225190250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9457_msds.pdf
https://www.guidechem.com/msds/3972-65-4.html
https://www.fishersci.com/store/msds?partNumber=AC225190250&countryCode=US&language=en
https://www.benchchem.com/product/b1210543?utm_src=pdf-body
https://www.benchchem.com/product/b1210543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is operational and has a current certification.

Have an appropriate spill kit readily accessible.

Handling:

Don all required PPE before entering the designated work area.

Handle the chemical exclusively within a certified chemical fume hood.

Avoid all personal contact, including inhalation of vapors.[4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[3][5]

Keep the container tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Disposal Plan
Proper disposal of 1-Bromo-4-tert-butylbenzene and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Method Rationale

Unused or Waste Chemical

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

state, and federal regulations.

[1][4]

To ensure safe and

environmentally responsible

disposal of hazardous

chemical waste.

Contaminated Labware and

PPE

Disposable items (e.g., gloves,

weighing paper) should be

placed in a sealed, labeled

container for hazardous waste

disposal. Reusable glassware

must be decontaminated

before washing.

To prevent cross-

contamination and ensure the

safety of personnel handling

the waste.

Spills

For minor spills, absorb with an

inert material (e.g., sand,

vermiculite) and place in a

suitable, labeled container for

disposal.[1][4] For major spills,

evacuate the area and contact

emergency services.

To contain and safely clean up

accidental releases of the

chemical.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-Bromo-4-tert-
butylbenzene.
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Safe Handling Workflow for 1-Bromo-4-tert-butylbenzene
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Caption: Workflow for the safe handling of 1-Bromo-4-tert-butylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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